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Compound of Interest

Compound Name: 2,3-Dichloropropionanilide

Cat. No.: B094519

2,3-Dichloropropionanilide, a dichloro-substituted anilide, presents itself as a compelling
starting material for a variety of organic transformations. While its isomer, N-(3,4-
dichlorophenyl)propanamide (Propanil), is widely recognized as a commercial herbicide, the
synthetic utility of 2,3-Dichloropropionanilide is less documented but holds significant
potential, particularly in the synthesis of novel herbicides and as a scaffold for heterocyclic
chemistry.[1] The presence of two vicinal chlorine atoms on the propionyl chain, coupled with
the anilide functionality, offers multiple reactive sites for strategic chemical modifications. This
guide provides a comprehensive overview of its properties, safety protocols, and potential
applications in modern organic synthesis, complete with detailed, illustrative protocols.

Physicochemical Properties and Safety Data

A thorough understanding of the physicochemical properties and safety hazards is paramount
before utilizing any chemical reactant.
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Property Value

CAS Number 17839-22-4

Molecular Formula CoHsCI2NO

Molecular Weight 218.08 g/mol

Appearance White to off-white crystalline solid
Melting Point 71-72°C

Storage Store at room temperature

Safety and Handling Precautions:

2,3-Dichloropropionanilide is classified as harmful if swallowed and is an environmental
hazard.[2] Adherence to strict safety protocols is mandatory.

e Hazard Statements: H302 (Harmful if swallowed).[2]
» Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[2]

o

P270: Do not eat, drink or smoke when using this product.[2]

[¢]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

[¢]

[¢]

P330: Rinse mouth.[2]

o

P501: Dispose of contents/container to an approved waste disposal plant.[2]
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.
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o Respiratory Protection: Use in a well-ventilated area or with a fume hood. If dust is
generated, a NIOSH-approved respirator is recommended.

o First-Aid Measures:

[¢]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

[e]

In Case of Skin Contact: Wash off with soap and plenty of water.

o

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

[¢]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.[2]

Application in Organic Synthesis: A Versatile
Building Block

The unique structural features of 2,3-Dichloropropionanilide make it a promising precursor
for the synthesis of a diverse range of organic molecules, particularly heterocyclic compounds
which are prevalent in pharmaceuticals and agrochemicals.

Synthesis of Heterocyclic Scaffolds: A Hypothetical
Protocol for Oxazoline Formation

The vicinal dichloro arrangement in 2,3-Dichloropropionanilide is an excellent electrophilic
handle for cyclization reactions with binucleophiles. One plausible transformation is the
synthesis of a 2-oxazoline ring, a common motif in biologically active compounds. The anilide
oxygen, upon deprotonation, can act as an intramolecular nucleophile to displace one of the
adjacent chlorine atoms, followed by a subsequent reaction to close the ring.

Reaction Principle: Intramolecular cyclization via nucleophilic substitution.
Caption: Hypothetical workflow for oxazoline synthesis.
Detailed Protocol (lllustrative):

Materials:
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2,3-Dichloropropionanilide (1.0 eq)

Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4Cl) solution

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSOa)

Silica gel for column chromatography

Procedure:

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, add 2,3-Dichloropropionanilide.

Dissolve the starting material in anhydrous THF under a nitrogen atmosphere.

Cool the solution to 0 °C in an ice bath.

Carefully add sodium hydride in small portions to the stirred solution. Caution: Hydrogen gas
is evolved.

Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and
stir for an additional 2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture back to 0 °C and quench by the slow addition of
saturated aqueous NH4Cl solution.

Transfer the mixture to a separatory funnel and extract with ethyl acetate.

Wash the combined organic layers with water and then with brine.
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» Dry the organic layer over anhydrous MgSOu, filter, and concentrate under reduced
pressure.

» Purify the crude product by silica gel column chromatography to yield the desired oxazoline
derivative.

Characterization: The final product should be characterized by *H NMR, 3C NMR, and mass
spectrometry to confirm its structure.

Potential as a Precursor in Herbicide and Drug
Discovery

While specific, publicly available synthetic routes are limited, the classification of 2,3-
Dichloropropionanilide as a reactant in herbicide synthesis suggests its use in creating
analogues of existing herbicides or novel herbicidal compounds.[1] The dichloro anilide moiety
is a key feature in many agrochemicals.

In drug discovery, the ability to form diverse heterocyclic structures from 2,3-
Dichloropropionanilide makes it a valuable starting point for generating compound libraries
for screening against various biological targets. The anilide portion can be modified to tune
lipophilicity and other pharmacokinetic properties, while the dichloropropionyl group serves as
a versatile handle for constructing the core pharmacophore.

Analytical Methods for Quality Control

Ensuring the purity of 2,3-Dichloropropionanilide and monitoring reaction progress requires
robust analytical techniques.
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Analytical Technique Application

Gas Chromatography-Mass Spectrometry (GC- To determine the purity of the starting material
MS) and identify volatile byproducts.
High-Performance Liquid Chromatography For purity assessment and quantification of non-
(HPLC) volatile reactants and products.

Nuclear Magnetic Resonance (NMR) (*H and 13C NMR) for structural elucidation of
Spectroscopy the starting material and reaction products.

To identify characteristic functional groups (e.g.,

Infrared (IR) Spectroscopy ide C=0, N-H)
amide C=0, N-H).

Conclusion

2,3-Dichloropropionanilide is a chemical intermediate with considerable, though not fully
explored, potential in organic synthesis. Its utility as a precursor for herbicides is noted, and its
structure lends itself to the creation of complex heterocyclic systems relevant to both
agrochemical and pharmaceutical research. The protocols and conceptual applications
provided in this guide, grounded in established chemical principles, aim to equip researchers
with the foundational knowledge to safely handle and creatively utilize this versatile reactant in
their synthetic endeavors. Further research into the reaction scope of 2,3-
Dichloropropionanilide is warranted and could lead to the discovery of novel molecules with
significant biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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